4-((4-fluorophenyl)sulfonyl)-N-(3-nitrophenyl)butanamide

• IUPAC Name: 4-(4-fluorophenyl)sulfonyl-N-(3-nitrophenyl)butanamide
• InChI: InChI=1S/C16H15FN2O5S/c17-12-6-8-15(9-7-12)25(23,24)10-2-5-16(20)18-13-3-1-4-14(11-13)19(21)22/h1,3-4,6-9,11H,2,5,10H2,(H,18,20)
• InChI Key: ACWNNYISXZZFNF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])NC(=O)CCCS(=O)(=O)C2=CC=C(C=C2)F
• Molecular Formula: C16H15FN2O5S
• Molecular Weight: 366.4 g/mol

Description

4-((4-fluorophenyl)sulfonyl)-N-(3-nitrophenyl)butanamide, also known as FNIB, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. FNIB is a small molecule that has been synthesized using a variety of methods, and its mechanism of action and physiological effects have been studied extensively.

Scientific Research Applications

Antimicrobial Activity

A study on sulfonamides and carbamates derived from 3-fluoro-4-morpholinoaniline, an important intermediate of the antibiotic drug linezolid, reveals the synthesis of new compounds with significant antimicrobial potency. These compounds, through the interaction with substituted aryl sulfonyl chlorides, exhibit promising antimicrobial activity against various bacterial strains and fungi, highlighting their potential as potent antifungal agents compared to their carbamate counterparts (Janakiramudu et al., 2017).

Environmental Effects on Molecular Conformation

Research on bicalutamide analogs, including studies on molecules with similar structural components to "4-((4-fluorophenyl)sulfonyl)-N-(3-nitrophenyl)butanamide", demonstrates the significant impact of environmental factors on molecular conformation. These effects are crucial for understanding the biological activities of these compounds, which depend significantly on the configuration of their stereogenic centers (Joo et al., 2008).

Radiolabelling Applications

The utilization of 3-[18F]fluoropropanesulfonyl chloride as a prosthetic agent for the radiolabelling of amines showcases the relevance of sulfonyl-containing compounds in the development of imaging agents for positron emission tomography (PET). This study highlights the synthesis, conditions for reliable transformation, and the stability of the resulting sulfonamides against enzymatic degradation, underscoring the compound's utility in PET imaging applications (Löser et al., 2013).

Polymer Chemistry

Sulfonated poly(arylene ether sulfone)s block copolymers containing fluorenyl groups, synthesized for fuel-cell applications, represent another area of application. These copolymers exhibit high proton conductivity, mechanical properties, and phase separation, which are critical for their use in fuel cell membranes. Such studies highlight the potential of sulfone-containing compounds in creating advanced materials for energy applications (Bae et al., 2009).